Cas no 300691-07-0 (5,7-Dimethylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid)

5,7-Dimethylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid structure

300691-07-0 structure

Product Name:5,7-Dimethylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid

CAS No:300691-07-0

MF:C₉H₉N₃O₂

MW:191.186661481857

MDL:MFCD00461394

CID:842275

PubChem ID:709095

Update Time:2025-09-19

5,7-Dimethylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5,7-Dimethylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid
- 003004
- 5,7-Dimethyl-pyrazolo[1,5- a ]pyrimidine-2-carboxylic acid
- AC1LEAIF
- AC1Q2IF1
- AG-E-98391
- CTK4G4344
- STOCK2S-49405
- SureCN1423380
- ZERO
- DB-068207
- 5,7-DIMETHYLPYRAZOLO[1,5-A]PYRIMIDINE-2-CARBOXYLICACID
- AKOS000301270
- MFCD00461394
- STK348772
- 5,7-Dimethyl-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
- DTXSID20351783
- SCHEMBL1423380
- J-516569
- NJJMZMNKPOVXQM-UHFFFAOYSA-N
- F12238
- CS-0080414
- PS-3658
- 300691-07-0
- F0452-6133
- ALBB-008657
- Z336079788
- 5,7-DIMETHYL-PYRAZOLO(1,5-A)PYRIMIDINE-2-CARBOXYLIC ACID
- EN300-83526
- SR-01000551340
- SR-01000551340-1
- Pyrazolo[1,5-a]pyrimidine-2-carboxylic acid, 5,7-dimethyl-
- AG-690/36740018
- MDL： MFCD00461394
- Inchi： 1S/C9H9N3O2/c1-5-3-6(2)12-8(10-5)4-7(11-12)9(13)14/h3-4H,1-2H3,(H,13,14)
- InChI Key： NJJMZMNKPOVXQM-UHFFFAOYSA-N
- SMILES： OC(C1C=C2N=C(C)C=C(C)N2N=1)=O

Computed Properties

Exact Mass: 191.06900
Monoisotopic Mass: 191.069476538g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 246
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 67.5Å²

Experimental Properties

Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),
Refractive Index: 1.677
Solubility: Slightly soluble (2.1 g/l) (25 º C),
PSA: 67.49000
LogP: 1.04430

5,7-Dimethylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

5,7-Dimethylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5,7-Dimethylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Matrix Scientific	007734-1g	5,7-Dimethylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid	300691-07-0		1g	$259.00	2023-09-06
Matrix Scientific	007734-5g	5,7-Dimethylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid	300691-07-0		5g	$845.00	2023-09-06
Fluorochem	028204-250mg	5,7-Dimethyl-pyrazolo[1,5- a ]pyrimidine-2-carboxylic acid	300691-07-0	95%	250mg	￡80.00	2022-03-01
Fluorochem	028204-1g	5,7-Dimethyl-pyrazolo[1,5- a ]pyrimidine-2-carboxylic acid	300691-07-0	95%	1g	￡123.00	2022-03-01
Fluorochem	028204-5g	5,7-Dimethyl-pyrazolo[1,5- a ]pyrimidine-2-carboxylic acid	300691-07-0	95%	5g	￡391.00	2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	007734-1g	5,7-Dimethylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid	300691-07-0		1g	4208.0CNY	2021-07-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	007734-5g	5,7-Dimethylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid	300691-07-0		5g	13735.0CNY	2021-07-05
Apollo Scientific	OR13446-250mg	5,7-Dimethylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid	300691-07-0	95%	250mg	£37.00	2023-06-14
Apollo Scientific	OR13446-1g	5,7-Dimethylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid	300691-07-0	95%	1g	£85.00	2025-02-19
TRC	D496055-2.5mg	5,7-Dimethylpyrazolo[1,5-a]pyrimidine-2-carboxylic Acid	300691-07-0		2.5mg	$ 50.00	2022-06-05

5,7-Dimethylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid Related Literature

1. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

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2. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

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3. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

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Cas no 300691-07-0 (5,7-Dimethylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid)

5,7-Dimethylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

5,7-Dimethylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid Security Information

5,7-Dimethylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

5,7-Dimethylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid Pricemore >>

5,7-Dimethylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid Related Literature

Related Categories

300691-07-0 (5,7-Dimethylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid) Related Products